Cas no 282528-59-0 ({1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid
• CAS No: 282528-59-0
• MF: C₁₀H₁₆BNO₄
• MW: 225.049343109131
• CID: 6785352
• PubChem ID: 129962417
• Update Time: 2025-06-08

{1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-((tert-butoxy)carbonyl)-5-methyl-1h-pyrrol-2-yl)boronic acid
• EN300-10830367
• 1-(tert-butoxycarbonyl)-5-methylpyrrol-2-ylboronic acid
• (1-tert-butoxycarbonyl-5-methyl-pyrrol-2-yl)boronic acid
• {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid
• 282528-59-0
• Z1508749479
• AKOS040767583

• Inchi： 1S/C10H16BNO4/c1-7-5-6-8(11(14)15)12(7)9(13)16-10(2,3)4/h5-6,14-15H,1-4H3
• InChI Key： CGNGRRXKNSSFDR-UHFFFAOYSA-N
• SMILES： O(C(N1C(B(O)O)=CC=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.1172382g/mol
• Monoisotopic Mass: 225.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Additional information on {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid

Introduction to {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic Acid (CAS No. 282528-59-0)

{1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 282528-59-0, is particularly valued for its role as a key intermediate in the synthesis of various biologically active molecules. The unique structural features of this boronic acid derivative make it an invaluable tool for researchers aiming to develop innovative therapeutic agents.

The structure of {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid consists of a pyrrole ring substituted with a tert-butoxy carbonyl group at the 1-position and a methyl group at the 5-position, with a boronic acid functional group attached to the 2-position. This configuration imparts distinct chemical properties that facilitate its use in cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are pivotal in constructing complex organic molecules.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. Boronic acids are well-known for their ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of many modern drugs. The tert-butoxy carbonyl group provides stability to the boronic acid moiety, enhancing its reactivity and making it more suitable for use in multi-step synthetic pathways. This stability is particularly important in pharmaceutical applications where high yields and minimal side reactions are essential.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds such as pyrroles in medicinal chemistry. Pyrroles are a class of nitrogen-containing heterocycles that exhibit a wide range of biological activities. The incorporation of a methyl group at the 5-position of the pyrrole ring in {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid not only enhances its electronic properties but also influences its interaction with biological targets. This modification has been shown to improve the binding affinity and selectivity of derived compounds, making them more effective as therapeutic agents.

The synthetic applications of {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid extend beyond pharmaceuticals into other areas such as materials science and catalysis. For instance, boronic acids have been explored as ligands in transition metal catalysis, where they can modulate reaction pathways and improve yields. The unique electronic properties of this compound make it an attractive candidate for designing novel catalysts that could revolutionize various synthetic processes.

In recent years, there has been growing interest in the development of bioconjugation strategies that utilize boronic acids for site-specific labeling and modification of biomolecules. The reactivity of boronic acids allows for selective coupling with a wide range of biomolecules, including proteins, peptides, and nucleic acids. This has opened up new possibilities for drug delivery systems, diagnostic tools, and biotechnological applications. The stability provided by the tert-butoxy carbonyl group ensures that these bioconjugates remain intact under various physiological conditions, enhancing their utility.

The pharmacological potential of derivatives derived from {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid has been extensively studied in recent research. Several groups have reported on the synthesis and biological evaluation of pyrrole-based compounds that incorporate this boronic acid moiety. These studies have revealed promising activities against various diseases, including cancer, inflammation, and infectious disorders. The ability to fine-tune the structure through modifications such as the introduction of different substituents at the 3-position or 4-position of the pyrrole ring has allowed researchers to explore a wide spectrum of biological activities.

One particularly intriguing area of research involves the use of {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid in the development of anticancer agents. Pyrrole derivatives have shown significant promise as chemotherapeutic agents due to their ability to interact with key cellular targets involved in tumor growth and progression. The boronic acid functional group allows for further derivatization into more complex structures that can selectively inhibit specific enzymes or receptors overexpressed in cancer cells. This targeted approach has led to several novel compounds entering clinical trials, demonstrating substantial potential for improving patient outcomes.

The chemical synthesis of {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yl}boronic acid involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Typically, the synthesis begins with the preparation of a halogenated pyrrole precursor, which is then subjected to cross-coupling reactions with boron reagents under palladium catalysis. The introduction of the tert-butoxy carbonyl group is achieved through subsequent functionalization steps, often involving protection-deprotection strategies to prevent unwanted side reactions.

Recent innovations in synthetic methodologies have aimed at improving the efficiency and scalability of boronic acid synthesis. For instance, microwave-assisted organic synthesis (MAOS) has been employed to accelerate reaction times while maintaining high selectivity. Additionally, flow chemistry techniques have enabled continuous production processes that enhance reproducibility and reduce waste generation. These advancements are crucial for ensuring that compounds like {1-[(tert-butoxy)carbonyl]-5-methyl-1H-pyrrol-2-yllboronic acid can be produced on an industrial scale with minimal environmental impact.

The spectroscopic characterization of {1-[(tert-butoxy)carbonyl]-5-methyl-lH-pyrrol-Z-yllboronic acid is essential for confirming its identity and purity before further use in synthetic or biological applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) provide detailed information about its molecular structure and chemical environment. High-resolution NMR spectroscopy is particularly useful for elucidating the connectivity between different atoms within the molecule.

In conclusion,{1-[('trrt-butryloxy)carrbyol]-S-methyl-lH-pyrrol-Z-yllboronic acrd (CAS No. 28252S--59--0)is a versatile and highly valuable compound with numerous applications across pharmaceuticals, materials science,and biotechnology. Its unique structural features make it an excellent intermediate for synthesizing complex organic molecules, particularly those involving cross-coupling reactions. The ongoing research into derivatives of this compound continues to uncover new possibilities for developing innovative therapeutic agents and advanced materials. As our understanding of its properties grows,so too does its potential to contribute significantly to scientific advancements.